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Compound of Interest

Compound Name: (±)5,6-DHET lactone

Cat. No.: B032696 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the proper dissolution and storage of

(±)5,6-dihydroxy-8Z,11Z,14Z-eicosatrienoic acid lactone ((±)5,6-DHET lactone). Adherence to

these guidelines is crucial for maintaining the compound's integrity and ensuring reproducible

experimental outcomes.

(±)5,6-DHET lactone is a lactonized, more stable metabolite of 5,6-epoxyeicosatrienoic acid

(5,6-EET), an arachidonic acid derivative from the cytochrome P450 pathway.[1][2] It is

recognized as a potent vasodilator in the microcirculation and is investigated for its role as a

potential endothelium-derived hyperpolarizing factor (EDHF).[1][3]

Data Presentation
A summary of the key quantitative data for (±)5,6-DHET lactone is presented in the table

below.
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Parameter Value Source

Storage Temperature -20°C Cayman Chemical[3]

Stability ≥ 2 years (at -20°C) Cayman Chemical[3]

Solubility in DMF 50 mg/mL Cayman Chemical[3]

Solubility in DMSO 50 mg/mL Cayman Chemical[3]

Solubility in Ethanol 50 mg/mL Cayman Chemical[3]

Solubility in PBS (pH 7.2) 1 mg/mL Cayman Chemical[3]

Molecular Formula C₂₀H₃₂O₃ Cayman Chemical[3]

Molecular Weight 320.5 g/mol Cayman Chemical[3]

Experimental Protocols
Protocol for Dissolving and Storing (±)5,6-DHET Lactone
This protocol details the steps for preparing a stock solution of (±)5,6-DHET lactone and its

subsequent storage. The compound is typically supplied as a solution in ethanol.[3] If working

with a pre-dissolved solution, proceed to step 5. If working with a crystalline or lyophilized form,

begin at step 1.

Materials:

(±)5,6-DHET lactone

Anhydrous ethanol (≥99.5%)

Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.2

Sterile, airtight glass vials with PTFE-lined caps
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Calibrated micropipettes

Vortex mixer

Inert gas (Argon or Nitrogen)

Procedure:

Equilibration: Allow the vial containing (±)5,6-DHET lactone to warm to room temperature

before opening to prevent condensation of moisture.

Solvent Selection: Choose an appropriate solvent based on the experimental requirements

and the solubility data provided in the table above. For most biological experiments,

preparing a concentrated stock in an organic solvent like ethanol, DMSO, or DMF is

recommended.

Stock Solution Preparation (Example with Ethanol):

To prepare a 10 mg/mL stock solution, add 1 mL of anhydrous ethanol to 10 mg of (±)5,6-
DHET lactone.

Cap the vial tightly and vortex gently until the compound is completely dissolved.

Sonication is generally not required but can be used sparingly if dissolution is slow.

Aqueous Solution Preparation: For experiments requiring an aqueous solution, it is advisable

to first dissolve the compound in an organic solvent and then dilute it with the aqueous buffer

(e.g., PBS).

Prepare a concentrated stock in ethanol, DMSO, or DMF as described above.

Serially dilute the stock solution with PBS (pH 7.2) to the desired final concentration. Note

that the solubility in PBS is significantly lower (1 mg/mL).[3] Ensure the final concentration

of the organic solvent is compatible with your experimental system.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile,
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airtight glass vials.

Purge the headspace of each vial with an inert gas like argon or nitrogen to minimize

oxidation.

Store the aliquots at -20°C.[3][4] When stored properly, the compound is stable for at least

two years.[3][4]

Safety Precautions:

Handle (±)5,6-DHET lactone and organic solvents in a well-ventilated area, preferably a

fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the recommended workflow for dissolving and storing (±)5,6-
DHET lactone.
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Solution Preparation

Storage Protocol

Start: Obtain (±)5,6-DHET lactone

Equilibrate vial to room temperature

Select Solvent (Ethanol, DMSO, DMF)

Dissolve in organic solvent to create stock solution

Vortex gently to mix

Dilute with aqueous buffer (e.g., PBS) for working solution (optional)

If needed

Aliquot into single-use vials

Purge with inert gas (Argon/Nitrogen)

Store at -20°C

Ready for Experimental Use

Click to download full resolution via product page

Workflow for (±)5,6-DHET Lactone Preparation and Storage
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Signaling Pathway
(±)5,6-DHET lactone induces vasodilation in isolated human microvessels. This effect is

associated with an increase in intracellular calcium levels in a dose-dependent manner and can

be blocked by the nitric oxide scavenger L-NAME.[3] This suggests a signaling pathway

involving endothelial cells, calcium mobilization, and nitric oxide production.

Blood Vessel Cross-Section

Endothelial Cell Smooth Muscle Cell

(±)5,6-DHET lactone Putative ReceptorBinds ↑ Intracellular Ca²⁺Triggers eNOS Activation Nitric Oxide (NO) Production sGC ActivationDiffuses & Activates ↑ cGMP Vasodilation

Click to download full resolution via product page

Proposed Vasodilation Signaling Pathway of (±)5,6-DHET Lactone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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